Cas no 1094232-24-2 (methyl 3-amino-5-(2,4-dichlorophenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-amino-5-(2,4-dichlorophenyl)thiophene-2-carboxylate
• CAS No: 1094232-24-2
• MF: C₁₂H₉Cl₂NO₂S
• MW: 302.176359891891
• CID: 6203249
• PubChem ID: 43155496
• Update Time: 2024-01-14

methyl 3-amino-5-(2,4-dichlorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-(2,4-dichlorophenyl)thiophene-2-carboxylate
• EN300-14441057
• 1094232-24-2
• AKOS005921002

• Inchi： 1S/C12H9Cl2NO2S/c1-17-12(16)11-9(15)5-10(18-11)7-3-2-6(13)4-8(7)14/h2-5H,15H2,1H3
• InChI Key： YCBHBPKRAWKIPH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=C(C(=O)OC)S1)N)Cl

Computed Properties

• Exact Mass: 300.9731051g/mol
• Monoisotopic Mass: 300.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives